4-(Pyridin-4-yl)butan-2-one hydrochloride

• IUPAC Name: 4-pyridin-4-ylbutan-2-one;hydrochloride
• InChI: InChI=1S/C9H11NO.ClH/c1-8(11)2-3-9-4-6-10-7-5-9;/h4-7H,2-3H2,1H3;1H
• InChI Key: KBPZMGJMFRIDFR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCC1=CC=NC=C1.Cl
• Molecular Formula: C9H12ClNO
• Molecular Weight: 185.65 g/mol
• CAS RN: 2219369-47-6

Description

4-(Pyridin-4-yl)butan-2-one hydrochloride is an organic compound used in scientific experiments. It has a molecular formula of C9H12ClNO and a molecular weight of 185.65.

Scientific Research Applications

Tautomeric Preferences and Hydrogen Bonding

Studies reveal insights into the tautomeric preferences of compounds structurally related to "4-(Pyridin-4-yl)butan-2-one hydrochloride", highlighting the stability of highly conjugated forms and the significance of intramolecular hydrogen bonding. For instance, the analysis of (1Z,3Z)-1,4-di(pyridin-2-yl)buta-1,3-diene-2,3-diol demonstrates the equilibrium between different tautomeric forms, underscoring the role of strong O-H.N hydrogen bonds in molecular stabilization (Ośmiałowski et al., 2002).

Metal Ion Transport

Research on N,N,N-trialkyl-4-(hydroxyimino)-4-(pyridin-2-yl)butan-1-aminium nitrates highlights their efficiency as selective metal ion extractants, showcasing their potential in facilitating metal ion transport through bulk liquid membranes. This suggests applications in selective metal recovery and environmental remediation (Svobodová et al., 2005).

Novel Esterification Processes

The catalyzed deconjugative esterification of 2-cyclohexylideneacetic acids, utilizing derivatives of "4-(Pyridin-4-yl)butan-2-one", illustrates novel synthetic pathways that could benefit the development of new pharmaceuticals and chemicals (Sano et al., 2006).

Synthesis of Derivatives

The condensation of 1-(pyridin-2-yl)butan-2-one with other compounds, leading to the synthesis of derivatives with varying functional groups, demonstrates the chemical versatility and potential for creating new molecules with designed properties for various applications (Kuznetsov et al., 2010).

Corrosion Inhibition

The investigation into the corrosion inhibition efficiency of pyridine derivatives on mild steel in hydrochloric acid environments, where compounds structurally similar to "this compound" show significant inhibitory effects, suggests applications in protecting industrial equipment and infrastructure (Resen et al., 2020).

Structural and Magnetic Properties

Hydrochloride crystals based on compounds related to "this compound" have been studied for their structural and magnetic properties, providing insights into the design of materials with specific magnetic behaviors (Yong et al., 2013).

Safety and Hazards

While specific safety and hazard information for 4-(Pyridin-4-yl)butan-2-one hydrochloride is not available, related compounds such as 4-(pyridin-2-yl)butan-2-one have safety information available. For instance, it has been classified with the GHS07 pictogram and has hazard statements H302, H315, H319, and H335.